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Compound of Interest

Compound Name:
(R)-1-(6-Methoxy-1H-indol-3-

yl)propan-2-amine

Cat. No.: B11899267

Get Quote

Executive Summary
6-Methoxy-alpha-methyltryptamine (6-MeO-AMT) is a structural isomer of the more commonly

encountered psychoactive substance 5-MeO-AMT ("Alpha-O"). In analytical toxicology and

drug development, distinguishing these isomers is critical due to their differing pharmacological

potencies and legal statuses.

This guide details the mass spectral "fingerprint" of 6-MeO-AMT, characterized by a dominant

alpha-cleavage mechanism yielding a base peak at

44. It compares this profile against its primary alternatives—5-MeO-AMT and Alpha-
methyltryptamine (AMT)—and establishes a robust protocol for differentiation using Gas
Chromatography-Mass Spectrometry (GC-MS).

Part 1: The Mass Spectral Fingerprint
Fragmentation Mechanism
The fragmentation of 6-MeO-AMT under Electron Ionization (EI) follows the classic pathway of

alpha-methylated tryptamines. The molecule consists of a methoxy-substituted indole core
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attached to an ethylamine side chain with an alpha-methyl group.[1]

Alpha-Cleavage (Primary Pathway): Upon electron impact, the most energetically favorable

bond rupture occurs at the

bond (between the side chain and the indole ring). This releases the indole radical and forms
a stable iminium ion.

Fragment: Ethylideneiminium ion (

)

Mass (

):44 (Base Peak, 100% Relative Abundance)

Indole Core Retention: A secondary pathway involves charge retention on the indole moiety,

often accompanied by rearrangement to a quinolinium species.

Fragment: 6-Methoxy-quinolinium ion

Mass (

):160

Molecular Ion: The parent ion is typically observable but of lower intensity compared to the

base peak.

Mass (

):204 (

)

Diagnostic Ion Table
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Ion Type Value Structure / Origin Diagnostic Value

Base Peak 44

High. Indicates alpha-

methyl side chain.

Distinguishes from

DMT (

58) or Tryptamine (

30).

Indole Fragment 160

Medium. Indicates

methoxy-indole core.

Shared with 5-MeO-

AMT.

Molecular Ion 204

High. Confirms

molecular weight (

).[1][2]

Minor Fragment 189

Low. Loss of methyl

group (rare in EI,

more common in ESI).

Visualization: Fragmentation Pathway
The following diagram illustrates the mechanistic cleavage leading to the primary diagnostic

ions.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.caymanchem.com/product/11553/5-methoxy-amt
https://pdf.benchchem.com/72/Application_Note_Analysis_of_5_MeO_MT_using_Gas_Chromatography_Mass_Spectrometry_GC_MS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11899267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: EI-MS Fragmentation Pathway of 6-Methoxy-alpha-methyltryptamine
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Part 2: Comparative Analysis (Alternatives)
Differentiation of 6-MeO-AMT from its isomers is the primary analytical challenge. The mass

spectra of 5-MeO-AMT and 6-MeO-AMT are isobaric and spectrally nearly identical under

standard EI conditions.

Comparison Matrix
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Feature
6-MeO-AMT

(Target)
5-MeO-AMT

(Alternative 1)
AMT (Alternative 2)

Molecular Weight 204 204 174

Base Peak (

)
44 44 44

Key Indole Ion (

)
160 160 130

Differentiation Factor Retention Time Retention Time Mass Spectrum

Elution Order (DB-1)
Typically elutes after

5-MeO

Typically elutes before

6-MeO

Elutes significantly

earlier

Pharmacology
Less potent /

Research Chemical

Potent 5-HT2A

Agonist ("Foxy"

analog)

MAOI / Releasing

Agent

The "Isomer Problem"
Because the alpha-cleavage mechanism is driven by the amine side chain (which is identical in

both 5-MeO and 6-MeO isomers), the base peak (

44) and the indole fragment (

160) appear in both spectra.

Differentiation Strategy: You cannot rely solely on the mass spectrum.

Solution: Chromatographic separation is required. On non-polar columns (e.g., DB-1, HP-5),

the 6-substituted tryptamines generally possess higher boiling points and stronger interaction

with the stationary phase compared to their 5-substituted counterparts, resulting in a slightly

longer retention time (RT).

Part 3: Experimental Protocols
GC-MS Method for Isomer Separation
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This protocol is designed to maximize the resolution between the 5-MeO and 6-MeO isomers.

Instrument Parameters:

Column: DB-1 or HP-5MS (30 m

0.25 mm i.d., 0.25

m film thickness).

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Inlet: Splitless mode, 250°C.

Transfer Line: 280°C.[2]

Ion Source: 230°C (EI mode, 70 eV).[2]

Temperature Program:

Initial: 100°C (hold 1.0 min).

Ramp 1: 20°C/min to 200°C.

Ramp 2: 5°C/min to 260°C (Slow ramp crucial for isomer separation).

Ramp 3: 30°C/min to 300°C (hold 5.0 min).

Data Acquisition:

Scan Mode: Full Scan (

40–400) for identification.

SIM Mode: Monitor ions 204, 160, 44 for high-sensitivity quantification.

Sample Preparation (Liquid-Liquid Extraction)
Alkalinization: Add 100
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L of biological sample (urine/blood) or dissolved powder to 1.0 mL borate buffer (pH 11).

Extraction: Add 3.0 mL Chlorobutane:Isopropanol (9:1). Vortex for 2 minutes.

Separation: Centrifuge at 3000 rpm for 5 minutes.

Concentration: Transfer organic layer to a clean vial and evaporate to dryness under

nitrogen at 40°C.

Reconstitution: Reconstitute in 50

L Ethyl Acetate for GC-MS injection.

Part 4: Analytical Decision Workflow
To ensure scientific integrity (Trustworthiness), use the following logic flow to confirm the

identity of 6-MeO-AMT versus its isomers.
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Figure 2: Analytical Decision Tree for 6-MeO-AMT Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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